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Introduction to Trimedlure and the Mediterranean Fruit
Fly

Trimedlure (TML) is a highly effective, long-range synthetic attractant for male Medflies (Ceratitis
capitata), one of the world's most destructive agricultural pests [1] [2]. Its integration into AW-IPM programs

is critical for:

e Early Detection and Monitoring: Providing the first line of defense against Medfly establishment in

new areas.
e Population Suppression: Serving as a key tool in the Sterile Insect Technique (SIT) by attracting
and eliminating wild males or monitoring the performance of released sterile males [2].
¢ Treatment Efficacy Evaluation: Allowing researchers to assess the success of control measures.

The compound is a mixture of isomers of tert-butyl 4- and 5-chloro--cis- and -trans--2-methylcyclohexane-

1-carboxylate [1]. The specific isomer cis-Trimedlure is particularly attractive to Medflies [1].

Trimedlure Chemical and Efficacy Profile

The tables below summarize key chemical properties and quantitative data on the efficacy of Trimedlure

compared to a potential alternative, Tea Tree Qil (TTO).
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Table 1: Chemical and Safety Profile of Trimedlure

Property Value / Description Source | Notes
CAS Number 12002-53-8 [3]

Molecular Formula C~12~H~21~CIO~2~ [3]

Molecular Weight 232.75 g/mol [3]

Physical Form Clear, pale yellow oil [3]

Boiling Point 110 °C [3]

Oral LD50 (Rat) 4556 + 1136 mg/kg [3]

Dermal LD50 (Rabbit) >2025 mg/kg [3]

Primary Use Male Medfly attractant [1] [2]

Table 2: Field Attraction and Mating Enhancement Efficacy This table compares Trimedlure with Tea

Tree Oil (TTO), which has been studied for its mating-enhancement effects [2].

Field Capture vs. Field Cage Capture

Attractant Effect on Male Mating Success
TML vs. TML

Trimedlure Baseline (100%) Baseline (100%) No consistent enhancement reported

(TML)

Tea Tree Oil ~8% of TML catch  ~50% of TML catch Significantly enhanced (vs. non-

(TTO) exposed controls)

Protocol 1: Field Deployment and Monitoring with

Trimedlure-Baited Traps
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This protocol outlines the standard procedure for using TML-baited traps for detection and monitoring

surveys [2].
1.1 Equipment and Reagents

e Traps: Jackson trap with sticky insert panel [2].

e Lure: Trimedlure (commercially available, e.g., Farma Tech Inc.) [2].
e Dispenser: Cotton wick.

e Micropipette for accurate lure application.

e Data sheets, GPS unit, and flags for marking locations.

1.2 Experimental Procedure

o Trap Preparation: Pipette 1 mL of undiluted Trimedlure onto a clean cotton wick. Place the wick in
the designated holder within the Jackson trap, suspended above the sticky floor panel [2].

e Trap Placement: Hang traps in the field at a density recommended by local phytosanitary regulations
(e.g., 1-2 traps per km2 in high-risk areas). Place traps in host trees (e.g., coffee, citrus) at a height of
1.5-2 meters, shaded within the canopy.

e Field Controls: For rigorous experimental design, include control traps baited with an inert substance
(e.g., hexane) or a alternative lure like Tea Tree Qil (TTO) to account for background insect activity
[2].

¢ Monitoring and Data Collection: Service traps weekly or bi-weekly.

o Replace sticky inserts and re-bait with fresh TML every 4-6 weeks, or as per manufacturer's
instructions.

o Record the number of male Medflies captured per trap at each servicing interval.

o Record GPS coordinates and environmental data (e.g., temperature, host fruit phenology).

1.3 Data Analysis

e Calculate flies per trap per day (FTD) for each location and time point.
e Map trap catches to visualize Medfly hotspots and population spread over time.

¢ Use statistical analyses (e.g., ANOVA) to compare capture rates between different lure types or trap
densities.

Protocol 2: Evaluating Trimedlure in Sterile Insect
Technique (SIT) Programs
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This protocol describes a field cage experiment to assess the competitiveness of sterile males, which is vital

for SIT program success [2].

2.1 Insect Source and Preparation

¢ Wild-like Medflies: Maintain a laboratory colony from field-collected infested fruit. Separate sexes
before sexual maturity. Hold adults at 23-27°C and 50-80% relative humidity under a natural light
cycle [2].

e Mass-reared Sterile Males: Use males from a genetic sexing strain (e.g., Vienna-7/Tol-99). Irradiate
pupae under hypoxia at 150 Gy from a 13’Cs source 2 days before eclosion [2].

e Marking: To distinguish treatment groups, coat pupae with different colored fluorescent dyes (e.g.,
Blaze Orange, Horizon Blue) at a rate of 2.5 g per liter of pupae [2].

2.2 Exposure and Testing Procedure

¢ Pre-Test Exposure: Expose the experimental group of males to TML for a set period (e.g., 24 hours)
before testing. The control group should not be exposed.

e Mating Arena: Conduct tests in field cages (e.g., 60 x 40 x 30 cm) containing host plants.

o Experimental Design: Release different ratios of TML-exposed and non-exposed males (or sterile
vs. wild) along with virgin wild females into the cage. A common design is a 1:1 ratio (e.g., 50
exposed and 50 non-exposed males with 50 females) [2].

e Data Collection: Observe mating pairs. Record the number of copulations obtained by each male
group (identified by their dye marker) over a specific period, typically during peak mating activity.

2.3 Data Analysis

e Calculate the mating success index for each group (number of copulations / total copulations).
e Perform a chi-square test to determine if there is a significant difference in mating success between
TML-exposed and non-exposed males.

Integration into Area-Wide IPM and Workflow

The following diagram illustrates how Trimedlure trapping data is integrated into the decision-making cycle

of an Area-Wide IPM program.
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Discussion and Key Considerations

¢ Lure Specificity and Limitations: Trimedlure is highly specific to male Medflies. This specificity is a
strength but means it will not attract females or other pest species. A complete monitoring system
may require additional lures.
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e Mating Enhancement vs. Attraction: Note that while TML is a powerful attractant, exposure does
not necessarily enhance the mating competitiveness of male Medflies. In contrast, other plant-based
oils like Tea Tree Oil (TTO) have been shown to significantly boost male mating success, even
though they are less attractive from a distance [2]. This presents a potential trade-off: TML for
trapping and TTO for SIT enhancement.

¢ Resistance and Environmental Factors: While no widespread resistance to TML has been
reported, continuous monitoring is advised. Climate change can alter insect pest biology and ecology,
potentially affecting the efficacy and seasonal use patterns of attractants like TML [4].

Conclusion

Integrating Trimedlure traps into AW-IPM provides a robust, quantitative foundation for managing Medfly
populations. The protocols outlined for trapping and SIT evaluation, supported by structured data collection
and analysis, enable researchers and pest management professionals to make data-driven decisions.
Combining the long-range attraction of TML with the mating enhancement properties of other compounds

like TTO represents a promising frontier for optimizing Medfly control strategies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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